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Compound of Interest

Compound Name: 2-Bromoindene

Cat. No.: B079406

Essential Safety and Handling Guide for 2-
Bromoindene

This guide provides comprehensive safety, operational, and disposal protocols for the handling
of 2-Bromoindene in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe and compliant laboratory practices.

Hazard Assessment and GHS Classification

2-Bromoindene is classified as a hazardous substance requiring careful handling. The primary
hazards include irritation to the skin, eyes, and respiratory system, and it may be harmful if
ingested.[1][2]
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Hazard Category GHS Classification  Signal Word Hazard Statement
o ) H302: Harmful if

Acute Toxicity, Oral Category 4 Warning

swallowed[2]
Skin ) H315: Causes skin

) o Category 2 Warning S
Corrosion/Irritation irritation[1][2]
Serious Eye ] H319: Causes serious
o Category 2 Warning o

Damage/Eye Irritation eye irritation[2]
Specific Target Organ Category 3 H335: May cause
Toxicity (Single (Respiratory tract Warning respiratory irritation[2]
Exposure) irritation) [3]

Physical and Chemical Properties

Proper handling and storage procedures are informed by the chemical's physical properties.

Property

Value

CAS Number

10485-09-3[2][4][5]

Molecular Formula

CoH7BI[4]

Molecular Weight 195.06 g/mol [2]
White to yellow crystals or pale yellow to brown
Appearance .
powder/fused solid[1][4][6]
Melting Point 34-40 °C[4][5][6]
Boiling Point 256.9 °C at 760 mmHg[4][5]
Flash Point 113 °C[4][5]
Density ~1.6 g/cm3[4][5]

Storage Temperature

Refrigerator (+4°C)[2][4]

Operational Plan: Safe Handling Protocol
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Adherence to a strict operational protocol is mandatory to minimize exposure and ensure

safety. All work with 2-Bromoindene must be conducted in a certified chemical fume hood.

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling 2-Bromoindene.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 (EU) or ANSI
Z2.87.1 (US) standards. A face
shield is recommended for

splash risks.

Protects against splashes and
airborne particles that can

cause severe eye irritation.[1]

[7]

Hand Protection

Chemical-resistant nitrile or
neoprene gloves. Inspect for
damage before use and
change immediately if

contaminated.

Prevents skin contact, as the
substance causes skin
irritation and may be harmful if
absorbed.[1][7]

Skin and Body Protection

A fully buttoned, flame-
resistant or 100% cotton lab

coat worn over long-sleeved

clothing and closed-toe shoes.

Provides a barrier against
accidental skin contact and
contamination of personal
clothing.[1][7]

Respiratory Protection

Work must be performed in a
chemical fume hood. If a fume
hood is unavailable or
engineering controls are
insufficient, a NIOSH/MSHA-
approved respirator with an
organic vapor cartridge is
required.[1][7]

Prevents inhalation of dust or
vapors, which cause

respiratory tract irritation.[1]

Step-by-Step Handling Procedure

1. Preparation:
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e Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
» Verify that an eyewash station and safety shower are accessible and operational.[1]

o Assemble all necessary equipment (glassware, spatulas, reagents) inside the fume hood.
» Don all required PPE as specified in the table above.

2. Handling and Use:

e Conduct all manipulations, including weighing and transferring, within the fume hood to
minimize inhalation exposure.

* When transferring the solid, use a spatula to avoid generating dust.

o Keep the container tightly closed when not in use.[1]

3. Post-Handling and Cleanup:

» Decontaminate all equipment and the work surface after use.

 Remove PPE in the correct order to avoid cross-contamination (e.g., remove gloves last).
e Wash hands thoroughly with soap and water after removing all PPE.

Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, immediate and appropriate action is critical.
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, keeping the process within a fume hood if
possible.

o Protect: Wear all necessary PPE, including respiratory protection, before addressing the
spill.
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e Contain & Clean: For small spills, use an inert absorbent material like sand or vermiculite.[7]
Carefully sweep or vacuum the material and place it into a suitable, sealed, and clearly
labeled container for hazardous waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and shoes.
) Immediately flush the affected area with copious
Skin Contact .
amounts of water for at least 15 minutes. Seek

medical aid.[1]

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation
stopped, provide artificial respiration. Seek
immediate medical attention.[1]
Do NOT induce vomiting. If the person is
conscious, wash out their mouth with water.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[1][3]

Disposal Plan

Chemical waste generators must classify discarded chemicals to ensure proper disposal. 2-
Bromoindene waste is considered hazardous and must be handled accordingly.

e Waste Segregation: Collect all 2-Bromoindene waste, including contaminated consumables
(e.g., gloves, weigh boats, paper towels), in a designated container for halogenated organic
waste.[7][8][9] Do not mix with non-halogenated, acidic, basic, or other waste streams.[8]
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o Container Management: Use a compatible, sealed, and clearly labeled hazardous waste
container. The label must include "Hazardous Waste" and the full chemical name, "2-
Bromoindene".[3][9]

o Storage: Store the waste container in a designated, cool, dry, and well-ventilated satellite
accumulation area with secondary containment.[8] Keep the container tightly closed except
when adding waste.[8]

e Final Disposal: Dispose of the contents and container through an approved and licensed
hazardous waste disposal company, in accordance with all federal, state, and local
regulations.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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